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For Researchers, Scientists, and Drug Development Professionals

Introduction
NF157 is a potent and selective antagonist of the P2Y11 receptor, a G-protein coupled receptor

(GPCR) activated by extracellular ATP.[1][2] The P2Y11 receptor is unique among the P2Y

family as it couples to both Gs and Gq signaling pathways, leading to the activation of adenylyl

cyclase and phospholipase C, respectively. This dual signaling capability implicates P2Y11 in a

variety of physiological processes, including immune response and inflammation.[2][3]

Understanding the dose-response relationship of NF157 is critical for its use as a

pharmacological tool to investigate P2Y11 function and for its potential therapeutic

applications. These application notes provide a detailed analysis of NF157's dose-response

characteristics and protocols for its experimental evaluation.

Data Presentation
Quantitative Analysis of NF157 Activity
The inhibitory potency and selectivity of NF157 have been characterized through various in

vitro assays. The following tables summarize the key quantitative data for NF157.
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Parameter Receptor Value Reference

IC50 P2Y11 463 nM [1]

pKi P2Y11 7.35 [1]

Ki P2Y11 44.3 nM [1]

Table 1: Inhibitory activity of NF157 on the human P2Y11 receptor.

Receptor IC50 / Ki
Selectivity Fold (over

P2Y11)
Reference

P2Y1 1811 µM (IC50) >650-fold [1]

P2Y2 170 µM (IC50) >650-fold [1]

P2X1 No selectivity - [1]

P2X2 - 3-fold [1]

P2X3 - 8-fold [1]

P2X4 - >22-fold [1]

P2X7 - >67-fold [1]

Table 2: Selectivity profile of NF157 against other P2 receptors.

Signaling Pathways and Experimental Workflows
P2Y11 Receptor Signaling Cascade
The P2Y11 receptor, upon activation by an agonist like ATP, initiates two primary signaling

cascades. NF157 acts as an antagonist, blocking these downstream effects.
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Caption: P2Y11 receptor dual signaling pathway.

Experimental Workflow for NF157 Dose-Response
Analysis
A typical workflow for determining the IC50 of NF157 involves a competitive binding assay or a

functional assay measuring the inhibition of agonist-induced downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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